4-(4-Methoxyphenyl)phthalazin-1(2h)-one
Cat. No. B407875
M. Wt: 252.27g/mol
InChI Key: RYLLTTFNKPGBNO-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US07645756B2
Procedure details
With cooling with ice, 25 ml of phosphorus oxychloride was added to 95.05 g (20 mmol) of the obtained 4-(4-methoxyphenyl)-2H-phthalazin-1-on, and the reaction liquid was stirred under reflux for 6 hours. Water was added to the reaction liquid, extracted with chloroform, and the organic layer was washed with saturated saline water. This was dried with anhydrous sodium sulfate, and concentrated under reduced pressure to obtain 4.00 g (yield: 74%) of 1-chloro-4-(4-methoxyphenyl)-phthalazine as a white solid.
Yield
74%
Identifiers
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REACTION_CXSMILES
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P(Cl)(Cl)([Cl:3])=O.[CH3:6][O:7][C:8]1[CH:13]=[CH:12][C:11]([C:14]2[C:23]3[C:18](=[CH:19][CH:20]=[CH:21][CH:22]=3)[C:17](=O)[NH:16][N:15]=2)=[CH:10][CH:9]=1>O>[Cl:3][C:17]1[C:18]2[C:23](=[CH:22][CH:21]=[CH:20][CH:19]=2)[C:14]([C:11]2[CH:12]=[CH:13][C:8]([O:7][CH3:6])=[CH:9][CH:10]=2)=[N:15][N:16]=1
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Inputs
Step One
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Name
|
|
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Quantity
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25 mL
|
|
Type
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reactant
|
|
Smiles
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P(=O)(Cl)(Cl)Cl
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Step Two
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Name
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|
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Quantity
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95.05 g
|
|
Type
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reactant
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|
Smiles
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COC1=CC=C(C=C1)C1=NNC(C2=CC=CC=C12)=O
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Step Three
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Name
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|
|
Quantity
|
0 (± 1) mol
|
|
Type
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solvent
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|
Smiles
|
O
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Conditions
Stirring
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Type
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CUSTOM
|
|
Details
|
was stirred
|
|
Rate
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UNSPECIFIED
|
|
RPM
|
0
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Other
|
Conditions are dynamic
|
1
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Details
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See reaction.notes.procedure_details.
|
Workups
CUSTOM
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Type
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CUSTOM
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|
Details
|
the reaction liquid
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TEMPERATURE
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Type
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TEMPERATURE
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|
Details
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under reflux for 6 hours
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|
Duration
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6 h
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EXTRACTION
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Type
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EXTRACTION
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|
Details
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extracted with chloroform
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WASH
|
Type
|
WASH
|
|
Details
|
the organic layer was washed with saturated saline water
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DRY_WITH_MATERIAL
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Type
|
DRY_WITH_MATERIAL
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|
Details
|
This was dried with anhydrous sodium sulfate
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CONCENTRATION
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Type
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CONCENTRATION
|
|
Details
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concentrated under reduced pressure
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Outcomes
Product
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
ClC1=NN=C(C2=CC=CC=C12)C1=CC=C(C=C1)OC
|
Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 4 g | |
| YIELD: PERCENTYIELD | 74% |
Source
|
Source
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Open Reaction Database (ORD) |
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Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
